Cas no 1306-06-5 (hydroxylapatite)

• Product Name: hydroxylapatite
• CAS No: 1306-06-5
• MF: Ca₂HO₅P
• MW: 192.134699583054
• MDL: MFCD00010904
• CID: 41171
• PubChem ID: 57646735
• Update Time: 2025-05-19

hydroxylapatite Chemical and Physical Properties

Names and Identifiers

• hydroxylapatite
• hydroxylapatite high resolution
• Hydroxylapatite, Fast Flow
• hydroxyapatite type I
• Hydroxyapatite
• Calcium phosphate hydroxide
• Durapatite
• Apatite HAP, monoclinic
• Hydroxyapatite Microspheres
• HYDROXYAPATITE, FOR FOOD
• Calcium phosphate hydroxide,Durapatite,Hydroxylapatite
• Hydroxylapatite, for analysis
• Apatite hydroxide
• HAw
• monite
• BONE ASH
• Bonedust
• alveograf
• periograf
• HA, BOVINE
• supertite10
• 羟基磷灰石
• HA
• CALCIUM PHOSPHATE, HYDROXIDE PURIFIED
• Hydroxyapatite: (Calcium hydroxyapatite)
• Calcium phosphate hydroxide, Durapatite, Hydroxylapatite
• CALCIUM PHOSPHATE, HYDROXIDE REAGENT
• Apatite HAP
• Hydroxyapatite,Calcium hydroxyphosphate, Calcium phosphate tribasic, HAp, Hydroxylapatite
• Hydroxylapatite, for analysis 25GR
• apatite,hydroxy

• MDL： MFCD00010904
• Inchi： 1S/2Ca.H3O4P.H2O/c;;1-5(2,3)4;/h;;(H3,1,2,3,4);1H2/q2*+2;;/p-4
• InChI Key： CGMRCMMOCQYHAD-UHFFFAOYSA-J
• SMILES： [Ca+2].[Ca+2].P([O-])([O-])([O-])=O.[OH-]

Computed Properties

• Exact Mass: 191.88100
• Monoisotopic Mass: 501.675956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 260

Experimental Properties

• Color/Form: Off white powder
• Density: 3.076 g/cm3(Temp: 18 °C)
• Melting Point: 1100 °C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: 0.3 mg/mL, clear, colorless
• PSA: 119.12000
• LogP: 0.20920
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water.
• Merck: 13,3500
• Vapor Pressure: No data available

hydroxylapatite Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10
• RTECS：MY8434000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal phosphates
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials Nanoelectronic Materials
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on hydroxylapatite

Hydroxylapatite: A Comprehensive Overview

Hydroxylapatite (CAS No. 1306-06-5) is a naturally occurring mineral and a key component of biological systems, particularly in bones and teeth. It is a form of calcium phosphate with the chemical formula Ca₁₀(PO₄)₆(OH)₂. This mineral is renowned for its exceptional biocompatibility, making it a cornerstone in various biomedical applications. Recent advancements in materials science and nanotechnology have further enhanced its potential, particularly in the fields of regenerative medicine and implantology.

The structure of hydroxylapatite is characterized by a hexagonal crystal lattice, which contributes to its unique mechanical properties. Its ability to integrate seamlessly with living tissues has made it an indispensable material for bone grafts and dental implants. Recent studies have focused on optimizing its surface properties to improve osseointegration, thereby enhancing the success rates of these procedures. For instance, researchers have explored the use of nanoscale hydroxylapatite particles to create bioactive coatings that promote faster bone healing and reduce the risk of implant failure.

In the realm of dentistry, hydroxylapatite has been widely used as a filler in composite resins due to its ability to mimic the optical properties of natural teeth. Moreover, its bioactive nature allows it to release calcium and phosphate ions, which can remineralize enamel and prevent tooth decay. Cutting-edge research has delved into the development of hydroxylapatite-based nanoparticles for targeted drug delivery systems, offering promising avenues for treating periodontal diseases and other oral health issues.

Beyond biomedical applications, hydroxylapatite finds utility in environmental science, particularly in water treatment technologies. Its ability to adsorb heavy metals from contaminated water has been a focal point of recent investigations. Scientists have engineered hydroxylapatite composites with enhanced adsorption capacities by incorporating graphene oxide or other nanomaterials, significantly improving their efficiency in removing pollutants like lead and cadmium from aqueous solutions.

The synthesis of hydroxylapatite has also undergone transformative advancements. Traditional methods such as hydrothermal synthesis and precipitation techniques have been complemented by innovative approaches like sol-gel processing and microwave-assisted synthesis. These methods not only offer better control over particle size and morphology but also pave the way for scalable production processes that meet the growing demand across various industries.

One of the most exciting developments involving hydroxylapatite is its integration into wearable devices for health monitoring. Researchers have developed flexible sensors embedded with hydroxylapatite nanoparticles that can detect physiological parameters such as pH levels and temperature changes in real-time. These devices hold immense potential for early diagnosis and personalized healthcare solutions.

In conclusion, hydroxylapatite (CAS No. 1306-06-5) stands as a testament to nature's ingenuity and human innovation. Its versatility across multiple disciplines continues to inspire groundbreaking research, ensuring its relevance in an ever-evolving scientific landscape.